434-13-9

Lithocholic acid

In Stock

• CAS RN:
• 434-13-9

• Formula:
• C24H40O3

• InChI:
• InChI=1S/C24H40O3/c1-15(4-9-22(26)27)19-7-8-20-18-6-5-16-14-17(25)10-12-23(16,2)21(18)11-13-24(19,20)3/h15-21,25H,4-14H2,1-3H3,(H,26,27)/t15-,16-,17-,18+,19-,20+,21+,23+,24-/m1/s1

• InChIKey:
• SMEROWZSTRWXGI-HVATVPOCSA-N

• Lithocholic acid is a secondary bile acid that has been shown to cause cholestasis in animal models and has also been implicated in carcinogenesis. It is produced from chenodeoxycholic acid by bacterial action in the colon and can be conjugated with glycine or taurine. Whereas in normal colonic epithelium lithocholic acid promotes apoptosis, it has been shown to suppress apoptosis in pre-malignant colonic epithelium in the presence of a carcinogen. Lithocholic acid can activate the pregnane X receptor and the vitamin D receptor, which may serve as a biological sensor to regulate lithocholic acid-induced toxicity.
  Lithocholic acid (LCA) is a hydrophobic secondary bile acid that acts as a detergent to solubilize fats for absorption. Known to display both carcinogenic and apoptotic activities. Also binds to the p53 binding sites of both MDM2 and MDM4 with a five-fold preferen...

methyl 3-(2-bromoethyl)cyclobutane-1-carboxylate, Mixture of diastereomers

In Stock

• CAS RN:
• 2743434-13-9

• Formula:
• C8H13BrO2

• Methyl 3-(2-bromoethyl)cyclobutane-1-carboxylate, Mixture of diastereomers is a useful research compound. Its molecular formula is C8H13BrO2 and its molecular weight is 221.1. The purity is usually 95%.